Cas no 1006441-04-8 (1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 1006441-04-8
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD06805247
• CID: 3059047
• PubChem ID: 19619911
• Update Time: 2025-04-21

1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
• CS-0264343
• 1-ethyl-3-nitro-1H-pyrazole-5-carboxylicacid
• 1006441-04-8
• GQB44104
• SCHEMBL2373891
• AKOS000308863
• EN300-92623
• AKOS015922647
• STK350126
• BBL040297
• 2-ethyl-5-nitropyrazole-3-carboxylic acid

• MDL： MFCD06805247
• Inchi： 1S/C6H7N3O4/c1-2-8-4(6(10)11)3-5(7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
• InChI Key： MTBVWZZYIPQLBF-UHFFFAOYSA-N
• SMILES： OC(C1=CC([N+](=O)[O-])=NN1CC)=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 393.7±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives